Pyridine-2,3-dicarboxamide
Cat. No. B1330458
M. Wt: 165.15 g/mol
InChI Key: CJVCXRMYJNMDTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04895951
Procedure details
Pyridine diamide 2 was prepared according to the general procedure described in Example 8 using 2-(aminomethyl)pyridine (0.015 mol), 2-chloro-N,N-diethylacetamide (0.045 mol), diisopropylethylamine (0.060 mol) and dimethoxyethane (25 mL). The product was isolated from the methylene chloride extraction of the basic aqueous layer. The residue was distilled (140° C., 0.10 mm) to afford 3.7 g of pure product.
Name
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][N:4]=1.ClC[C:11]([N:13](CC)CC)=[O:12].C(N(C(C)C)CC)(C)C.C(COC)[O:28]C>C(Cl)Cl>[N:4]1[CH:5]=[CH:6][CH:7]=[C:8]([C:11]([NH2:13])=[O:12])[C:3]=1[C:2]([NH2:1])=[O:28]
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Inputs
Step One
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Name
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|
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Quantity
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0.015 mol
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Type
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reactant
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Smiles
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NCC1=NC=CC=C1
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Step Two
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Name
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Quantity
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0.045 mol
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Type
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reactant
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Smiles
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ClCC(=O)N(CC)CC
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Step Three
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Name
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Quantity
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0.06 mol
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Type
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reactant
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Smiles
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C(C)(C)N(CC)C(C)C
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Step Four
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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C(OC)COC
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Step Five
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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The residue was distilled (140° C., 0.10 mm)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N1=C(C(=CC=C1)C(=O)N)C(=O)N
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Name
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|
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.7 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
